molecular formula C8H13ClN2O B8304394 3-(Chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole

3-(Chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole

Cat. No.: B8304394
M. Wt: 188.65 g/mol
InChI Key: OGUJUCVHAJURRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C8H13ClN2O and its molecular weight is 188.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H13ClN2O

Molecular Weight

188.65 g/mol

IUPAC Name

3-(chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole

InChI

InChI=1S/C8H13ClN2O/c1-8(2,3)4-7-10-6(5-9)11-12-7/h4-5H2,1-3H3

InChI Key

OGUJUCVHAJURRT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC1=NC(=NO1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.0 g of 2-chloro-N-hydroxyacetoamidine and 2.6 g of 3,3-dimethylbutyryl chloride were dissolved in 30 ml of N,N-dimethylformamide, and 2.05 g of triethylamine was added dropwise under ice-cooling. After completion of the addition, the mixture was stirred at 130° C. for 5 hours and then cooled to room temperature. After aqueous saturated sodium chloride was added, the reaction mixture was extracted with methyl-t-butyl ether. The organic layer was washed with aqueous saturated sodium chloride, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 0.28 g of 3-(chloromethyl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.05 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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